Cas no 630412-94-1 (Benzenamine, 4-[[(3-fluorophenyl)methyl]thio]-)

• Product Name: Benzenamine, 4-[[(3-fluorophenyl)methyl]thio]-
• CAS No: 630412-94-1
• MF: C₁₃H₁₂FNS
• MW: 233.304485321045
• CID: 1644618
• Update Time: 2024-09-12

Benzenamine, 4-[[(3-fluorophenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[[(3-fluorophenyl)methyl]thio]-

• Inchi： 1S/C13H12FNS/c14-11-3-1-2-10(8-11)9-16-13-6-4-12(15)5-7-13/h1-8H,9,15H2
• InChI Key： JUBPYLWZDJFJLH-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(SCC2=CC=CC(F)=C2)C=C1

Computed Properties

• Exact Mass: 233.06756

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 383.9±27.0 °C(Predicted)
• PSA: 26.02
• pka: 4.27±0.10(Predicted)